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Compound of Interest

Compound Name: DisperseRed167

Cat. No.: B8133371

Get Quote

Executive Summary & Core Directive
Disperse Red 167 (CAS: 61968-52-3 / 26850-12-4) is a monoazo dye characterized by low

water solubility and high thermal stability. While not classified as a federally listed RCRA

hazardous waste (P or U list) in its pure form, it poses specific environmental hazards (aquatic

toxicity) and sensitization risks that mandate strict containment.[1]

The Golden Rule:Zero Drain Disposal. Under no circumstances should Disperse Red 167, or

aqueous dispersions containing it, be discharged into municipal sewer systems.[1] All waste

must be segregated and incinerated via a licensed chemical waste contractor.

Technical Hazard Profile (The "Why" Behind the
Protocol)
To handle this chemical safely, you must understand its physicochemical behavior.
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Property Data Operational Implication

Chemical Class Monoazo Dye

Potential to release aromatic

amines under reducing

conditions; skin sensitizer.

Solubility (Water) Insoluble / Dispersible

Do not flush. It will settle in

traps or pass through

treatment plants, accumulating

in biosolids.[1]

Solubility (Organic) Soluble in Acetone, DMF
Acetone is the primary

decontamination solvent.

Physical State Dark Red Powder

High risk of airborne particulate

generation. Respiratory

protection is critical.

Environmental Aquatic Toxicity (H412)

Must be isolated from

environmental release

pathways.[2]

Personal Protective Equipment (PPE)
Standard lab coats and safety glasses are insufficient for dry powder handling due to the fine

particulate nature of disperse dyes.

Respiratory: N95 respirator (minimum) or P100 HEPA filter if handling >10g of dry powder

outside a fume hood.

Dermal: Nitrile gloves (0.11 mm thickness minimum). Double-glove if dissolving in organic

solvents like acetone or DMF to prevent permeation.

Ocular: Chemical safety goggles (tight-fitting) are required. Face shields are recommended

during scale-up operations.

Waste Segregation & Classification
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Proper segregation prevents dangerous chemical reactions and ensures regulatory

compliance.

Decision Logic for Waste Streams
Use the following logic to determine the correct waste stream for your material.

Disperse Red 167 Waste

What is the physical state?

Solid / Powder Liquid / Solution Contaminated Debris
(Gloves, Paper, Wipes)

Solid Hazardous Waste
(Label: Toxic, Irritant) Primary Solvent? Solid Hazardous Debris

(Double Bagged)

Aqueous Dispersion
(Water-based)

Water

Organic Solution
(Acetone, Ethanol, DMF)

Solvent

Aqueous Waste
(Trace Organics)

Organic Solvent Waste
(Halogenated/Non-Halogenated)
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Caption: Waste segregation logic flow. Ensure aqueous dispersions are NOT poured down the

drain.[2]
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Protocol A: Solid Waste (Pure Powder)
Container: High-density polyethylene (HDPE) wide-mouth jar.

Labeling: "Hazardous Waste - Solid." Constituents: "Disperse Red 167."[3][4][5][6][7][8][9]

[10] Hazard Checkbox: "Toxic" and "Irritant."

Procedure:

Transfer waste powder using a dedicated spatula or scoop to minimize dust.

Wipe the thread of the container with a dry tissue before closing to ensure a tight seal.

Place the container in the satellite accumulation area.

Protocol B: Liquid Waste (Aqueous Dispersions)
Context: Dye baths or wash water.

Container: Polyethylene carboy (5L or 20L).

Labeling: "Hazardous Waste - Aqueous." Constituents: "Water (99%), Disperse Red 167

(<1%)."[1]

Critical Note: Even though the dye is insoluble, the suspension is toxic to aquatic life.

Procedure:

Pour liquid into the carboy using a funnel.

Do not fill >90% capacity to allow for thermal expansion.

Cap tightly.

Protocol C: Liquid Waste (Organic Solutions)
Context: Decontamination rinsates (Acetone/Ethanol) or stock solutions.

Container: Solvent safety can (steel or fluorinated HDPE) or glass bottle if volume is <4L.
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Labeling: "Hazardous Waste - Flammable/Organic." Constituents: "Acetone, Disperse Red

167."[1][4]

Procedure:

Segregate based on the solvent (e.g., Non-Halogenated).

Disperse Red 167 is stable in common organic solvents and does not require special

stabilization.

Spill Management & Decontamination
Because Disperse Red 167 is a fine powder, spills spread easily via air currents.[1] Do not use

compressed air to clean surfaces.

Decontamination Solvent
Acetone is the solvent of choice. Water will only smear the dye; ethanol is moderately effective

but slower.

Spill Response Workflow
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(Is powder airborne?)

Don PPE
(Gloves, Goggles, N95) Spill Type?

Dry Powder

Liquid/Solution

1. Cover with wet paper towel
(prevents dust)

2. Scoop/Wipe up

1. Absorb with vermiculite
or absorbent pads

Decontaminate Surface
(Wipe with Acetone) Bag Waste & Label
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Caption: Operational workflow for containing and cleaning Disperse Red 167 spills.

Regulatory Compliance
RCRA (USA): Disperse Red 167 is not a P- or U-listed waste. However, under 40 CFR

262.11, the generator must determine if the waste exhibits hazardous characteristics.[1] Due

to aquatic toxicity, it is best practice to manage it as Non-RCRA Regulated Chemical Waste
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(unless mixed with listed solvents like Acetone, which triggers F-listing or D001 ignitability).

[1]

TSCA: Ensure any R&D use complies with the TSCA exemption requirements if the

substance is not on the inventory for your specific application.

Sanitation Districts: Strictly prohibited from sewer discharge due to "pass-through" and

"interference" regulations regarding colored effluent and toxic organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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